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molecular formula C11H15NO3 B2897445 Ethyl 2-(3-methoxyanilino)acetate CAS No. 62750-10-1

Ethyl 2-(3-methoxyanilino)acetate

Cat. No. B2897445
CAS RN: 62750-10-1
M. Wt: 209.245
InChI Key: GJWCGXUHYRVCRD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08058269B2

Procedure details

The mixture of 3-methoxyaniline (3.7 g), ethyl bromoacetate (5 g) and triethylamine (4 g) in dichloromethane (30 mL) was stirred at room temperature for overnight. The mixture was washed with water (50 ml), dried over Na2SO4 and concentrated. The residue was purified with chromatography to give 1.7 g of (3-methoxy-phenylamino)-acetic acid ethyl ester. 1HNMR: δ 1.33 (3H), 3.796 (3H), 3.92 (2H), 4.26 (2H), 6.21 (1H), 6.29 (1H), 6.36 (1H), 7.13 (1H).
Name
3-methoxyaniline
Quantity
3.7 g
Type
reactant
Reaction Step One
Name
ethyl bromoacetate
Quantity
5 g
Type
reactant
Reaction Step One
Name
triethylamine
Quantity
4 g
Type
reactant
Reaction Step One
Name
dichloromethane
Quantity
30 mL
Type
solvent
Reaction Step One
Name
(3-methoxy-phenylamino)-acetic acid ethyl ester

Identifiers

REACTION_CXSMILES
[CH3:1][O:2][C:3]1[CH:4]=[C:5]([CH:7]=[CH:8][CH:9]=1)[NH2:6].Br[CH2:11][C:12]([O:14][CH2:15][CH3:16])=[O:13].C(N(CC)CC)C>ClCCl>[CH2:15]([O:14][C:12](=[O:13])[CH2:11][NH:6][C:5]1[CH:7]=[CH:8][CH:9]=[C:3]([O:2][CH3:1])[CH:4]=1)[CH3:16]

Inputs

Step One
Name
3-methoxyaniline
Quantity
3.7 g
Type
reactant
Smiles
COC=1C=C(N)C=CC1
Name
ethyl bromoacetate
Quantity
5 g
Type
reactant
Smiles
BrCC(=O)OCC
Name
triethylamine
Quantity
4 g
Type
reactant
Smiles
C(C)N(CC)CC
Name
dichloromethane
Quantity
30 mL
Type
solvent
Smiles
ClCCl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
was stirred at room temperature for overnight
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

WASH
Type
WASH
Details
The mixture was washed with water (50 ml)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over Na2SO4
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
The residue was purified with chromatography

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
(3-methoxy-phenylamino)-acetic acid ethyl ester
Type
product
Smiles
C(C)OC(CNC1=CC(=CC=C1)OC)=O
Measurements
Type Value Analysis
AMOUNT: MASS 1.7 g
YIELD: CALCULATEDPERCENTYIELD 27.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.